![molecular formula C17H23N3O4 B5111372 N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide](/img/structure/B5111372.png)
N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide, also known as TFMPP, is a synthetic compound that belongs to the class of piperazine derivatives. TFMPP has been extensively studied for its potential scientific research applications due to its unique chemical structure and pharmacological properties.
Scientific Research Applications
N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide has been extensively studied for its potential scientific research applications. One of the primary applications of this compound is in the field of neuroscience, where it has been used as a research tool to investigate the role of serotonin receptors in the brain. This compound is a selective agonist of the 5-HT1B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. This compound has also been used in studies of drug addiction and withdrawal, as well as in the treatment of certain psychiatric disorders.
Mechanism of Action
N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide exerts its pharmacological effects by binding to and activating the 5-HT1B and 5-HT2C receptors in the brain. Activation of these receptors leads to the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, appetite, and sleep. This compound also has some affinity for other serotonin receptors, including the 5-HT1A and 5-HT2A receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, alterations in gene expression, and changes in brain activity. This compound has been shown to increase the release of dopamine and norepinephrine in the brain, which can lead to changes in mood and behavior. This compound has also been shown to alter the expression of certain genes involved in the regulation of serotonin receptors, which may contribute to its pharmacological effects.
Advantages and Limitations for Lab Experiments
N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in its pure form using chromatography techniques. This compound is also a selective agonist of the 5-HT1B and 5-HT2C receptors, which allows for the investigation of specific receptor subtypes. However, this compound has some limitations in laboratory experiments, including its potential to produce off-target effects and its relatively short duration of action.
Future Directions
There are several future directions for research on N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide. One area of interest is the potential therapeutic applications of this compound in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the development of new compounds based on the structure of this compound that may have improved pharmacological properties. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of N-(3-methoxyphenyl)-4-(tetrahydro-2-furanylcarbonyl)-1-piperazinecarboxamide involves the reaction of 3-methoxyphenylacetonitrile and tetrahydrofuran-2-carboxylic acid followed by the addition of piperazine. The resulting product is then purified using chromatography techniques to obtain this compound in its pure form. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.
properties
IUPAC Name |
N-(3-methoxyphenyl)-4-(oxolane-2-carbonyl)piperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4/c1-23-14-5-2-4-13(12-14)18-17(22)20-9-7-19(8-10-20)16(21)15-6-3-11-24-15/h2,4-5,12,15H,3,6-11H2,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLLBQGBQWRDIOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)N2CCN(CC2)C(=O)C3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.